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Compound of Interest

Compound Name: SAR107375

Cat. No.: B12374944 Get Quote

For researchers, scientists, and drug development professionals, adherence to strict safety

protocols is paramount when handling investigational compounds like SAR107375. This

document provides essential guidance on personal protective equipment, operational

procedures, and disposal plans to ensure a safe laboratory environment.

Compound Information:

Compound Name SAR107375

Synonyms SAR-107375, SAR-107375E

Mechanism of Action
Dual inhibitor of Factor Xa and Thrombin (Factor

IIa)[1][2]

Chemical Class Small molecule anticoagulant[1]

Personal Protective Equipment (PPE)
Due to the absence of a specific Material Safety Data Sheet (MSDS) for SAR107375, general

precautions for handling potent, small molecule enzyme inhibitors should be strictly followed.

The following PPE is mandatory when handling SAR107375 in solid or solution form:
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PPE Category Item Specification

Hand Protection Disposable Gloves

Nitrile or neoprene, double-

gloving recommended.

Change immediately if

contaminated.

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory Coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All handling of solid

SAR107375 and preparation of

stock solutions should be

performed in a certified

chemical fume hood to avoid

inhalation of dust or aerosols.

Operational Plan
1. Preparation and Handling:

Weighing: Always weigh solid SAR107375 within a chemical fume hood or a ventilated

balance enclosure.

Solution Preparation: Prepare solutions in a chemical fume hood. Avoid splashing.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the

compound, before leaving the laboratory, and before eating, drinking, or smoking.

2. Spill Response:

Small Spills (Solid): Gently sweep up the solid material, avoiding dust generation. Place in a

sealed container for disposal. Clean the area with a suitable solvent and then with soap and

water.
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Small Spills (Liquid): Absorb the spill with an inert material (e.g., vermiculite, sand, or

absorbent pads). Place the contaminated material in a sealed container for disposal. Clean

the spill area with a suitable solvent and then with soap and water.

Large Spills: Evacuate the area and contact your institution's environmental health and

safety (EHS) department immediately.

Disposal Plan
All waste contaminated with SAR107375 must be treated as hazardous chemical waste.

Solid Waste: Collect all disposable labware (e.g., pipette tips, tubes, gloves) that has come

into contact with SAR107375 in a dedicated, clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing SAR107375 in a sealed, properly labeled

hazardous waste container. Do not mix with other waste streams unless specifically

instructed to do so by your EHS department.

Disposal: All hazardous waste must be disposed of through your institution's EHS-approved

waste management program. Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Protocol: In Vitro Factor Xa Inhibition
Assay
This protocol provides a general method for determining the inhibitory activity of SAR107375
against Factor Xa.

Materials:

Human Factor Xa (active enzyme)

Chromogenic Factor Xa substrate (e.g., S-2222)

Assay Buffer (e.g., Tris-HCl, pH 7.4, containing NaCl and CaCl2)

SAR107375 stock solution (in a suitable solvent, e.g., DMSO)
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96-well microplate

Microplate reader

Procedure:

Prepare serial dilutions of SAR107375 in Assay Buffer.

Add a small volume of each SAR107375 dilution to the wells of a 96-well microplate. Include

wells with buffer only (negative control) and wells with buffer and solvent (vehicle control).

Add Human Factor Xa to all wells and incubate for a specified period (e.g., 15 minutes) at

room temperature to allow for inhibitor binding.

Initiate the enzymatic reaction by adding the chromogenic Factor Xa substrate to all wells.

Immediately measure the absorbance at the appropriate wavelength (e.g., 405 nm) over time

using a microplate reader.

Calculate the rate of substrate hydrolysis for each concentration of SAR107375.

Plot the reaction rate as a function of the inhibitor concentration to determine the IC50 value

(the concentration of inhibitor that causes 50% inhibition of enzyme activity).
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Caption: Experimental workflow for handling SAR107375.
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Caption: SAR107375 inhibits Factor Xa and Thrombin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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